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barium dichromate safety data sheet MSDS

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

Chemical Identity & Properties

The table below outlines the fundamental identifying information and physical/chemical properties of

barium dichromate.

Property Description
CAS Number 13477-01-5 [1] [2]
EC Number 236-761-2 [1] [2]

Molecular Formula BaCr207 [1] [2]

Molecular Weight 353.32 g/mol [1] [2]

Common Name Barium dichromate; Barium bichromate; Dichromic acid, barium salt [1] [2]
Appearance Brownish-red needles or crystalline masses [2]
Solubility Soluble in acids; decomposed by water [2]
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Hazard Identification and Occupational Exposure
Limits

Barium dichromate presents dual toxicity concerns due to its barium and hexavalent chromium (Cr(VI))

content. The following table summarizes the key hazards and occupational exposure limits.

Hazard Category Details

| Primary Hazards | * Carcinogenicity: Cr(VI) is a confirmed human carcinogen [3]. * Organ Toxicity:
May cause damage to organs through prolonged or repeated exposure (e.g., kidneys, respiratory system) [4]
[3]. = Oxidizer: May intensify fire [3]. * Irritant: Causes irritation to the respiratory tract, skin, and eyes [3].
| | OSHA PEL (as Ba) | 0.5 mg/m3 (8-hour TWA) for soluble barium compounds [5] | | NIOSH REL (as Ba)
| 0.5 mg/m3 (TWA) for soluble barium compounds [5] | | NIOSH IDLH (as Ba) | 1100 mg Ba/m3 [5] | | TLV
for Cr(VI) | 0.0002 mg/m3 (TWA, inhalable fraction) as a confirmed human carcinogen [3] |

Risk Management and Safe Handling Protocols

Engineering Controls and Personal Protective Equipment (PPE)

¢ Ventilation: Use local exhaust ventilation to control dust and prevent dispersion into the workplace air
[3].

¢ Respiratory Protection: Use a particulate filter respirator adapted to the airborne concentration of
the substance, especially if engineering controls are insufficient [3].

e Skin and Body Protection: Wear protective gloves and protective clothing to avoid skin contact.
The "skin notation" in occupational guidelines indicates a potential for dermal absorption [5] [3].

¢ Eye Protection: Wear safety goggles or glasses to prevent eye contact [3].

Storage and Handling

e Storage Conditions: Keep separated from strong reducing agents, as well as food and feedstuffs

3].
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e Handling Precautions: Do not eat, drink, or smoke in areas where the chemical is handled. To
prevent dust inhalation, avoid processes that generate dust and consider moistening the material if
appropriate during cleanup [3].

Experimental and First Aid Protocols

The following diagram illustrates the primary emergency response workflow for barium dichromate

exposure.

Barium Dichromate
Exposure Incident

Inhalation Skin Contact

Eye Contact Ingestion

Move to fresh air. Rinse thoroughly with water. Rinse cautiously with water Rln_se LT, .
: L . : . Do NOT induce vomiting.
Seek medical attention if needed. Remove contaminated clothing. for several minutes. . . .
Seek immediate medical help.

Click to download full resolution via product page

Emergency Response Workflow

Detailed First Aid Measures

¢ Inhalation: Remove the affected person to fresh air and ensure they rest. Seek medical attention if
irritation or coughing persists [3].

¢ Skin Contact: Immediately rinse the affected skin with plenty of water, then wash with soap and
water. Remove contaminated clothing and launder before reuse [3].

e Eye Contact: Rinse the eye(s) gently with copious amounts of water for several minutes, holding the
eyelids open. If contact lenses are present and easily removable, take them out. Seek medical
attention if irritation continues [3].

¢ Ingestion: Rinse the mouth immediately. Do not induce vomiting. Due to the toxicity of both
barium and chromium, seek immediate medical attention and provide the chemical Safety Data Sheet
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if possible [3].

Spill and Disposal Procedures

¢ Spill Management: Personal protection is paramount. Avoid generating dust. Sweep spilled
substance into covered containers. If necessary to prevent dusting, moisten the spill first. Dispose of
the collected material according to all local, regional, and national regulations [3].

e Waste Disposal: Barium dichromate waste must be managed as hazardous waste, primarily due
to its Cr(VI) content. Consult with your organization's environmental health and safety department for
compliant disposal pathways.

Summary

This guide consolidates the best available public data on barium dichromate. For operational safety, I

recommend you:

e Consult Official Sources: Prioritize obtaining a full SDS from a commercial chemical supplier or
official regulatory database.

¢ Involve Your EHS Department: All experimental protocols and risk assessments must be reviewed
and approved by your institutional Environmental Health and Safety professionals before work
begins.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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